molecular formula C2HAsF6 B8647237 Bistrifluoromethylarsine CAS No. 371-74-4

Bistrifluoromethylarsine

Cat. No. B8647237
CAS RN: 371-74-4
M. Wt: 213.94 g/mol
InChI Key: STJQTINJVVRXSU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Bistrifluoromethylarsine is a useful research compound. Its molecular formula is C2HAsF6 and its molecular weight is 213.94 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

371-74-4

Molecular Formula

C2HAsF6

Molecular Weight

213.94 g/mol

IUPAC Name

bis(trifluoromethyl)arsane

InChI

InChI=1S/C2HAsF6/c4-1(5,6)3-2(7,8)9/h3H

InChI Key

STJQTINJVVRXSU-UHFFFAOYSA-N

Canonical SMILES

C(F)(F)(F)[AsH]C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The trifluoromethyl arsine hydrides can be made via direct reaction of the tris-trifluoromethyl arsenic iodides with zinc and hydrochloric acid. For instance, 10 g of zinc, 10 ml of water, and 15 ml of 5N HCl are shaken with 3.80 g of iodo bis-trifluoromethylarsine to give 1.03 g of bistrifluoromethylarsine (b.p. 19° C.), a 43% yield. Trifluoromethylarsine can be made by a similar method (b.p. -12.5° C.).
[Compound]
Name
trifluoromethyl arsine hydrides
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
tris-trifluoromethyl arsenic iodides
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
Quantity
15 mL
Type
reactant
Reaction Step Two
Name
iodo bis-trifluoromethylarsine
Quantity
3.8 g
Type
reactant
Reaction Step Two
Name
Quantity
10 g
Type
catalyst
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.